1-Octadecanaminium, N,N,N-trioctadecyl-

• IUPAC Name: tetraoctadecylazanium
• InChI: InChI=1S/C72H148N/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73(70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3/q+1
• InChI Key: KNANANSBRPCBAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC
• Molecular Formula: C72H148N+
• DSSTOX Substance ID: DTXSID50388507
• Molecular Weight: 1028.0 g/mol
• CAS No.: 59128-98-2

Description

1-Octadecanaminium, N,N,N-trioctadecyl- is a quaternary ammonium compound with the molecular formula C72H148N. This compound is known for its surfactant properties and is used in various industrial and scientific applications .

Preparation Methods

The synthesis of 1-Octadecanaminium, N,N,N-trioctadecyl- typically involves the quaternization of octadecylamine with octadecyl halides under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or distillation .

Industrial production methods often involve large-scale batch reactions where the reactants are mixed in reactors, and the product is separated using techniques like centrifugation or filtration. The purity of the final product is ensured through rigorous quality control measures .

Chemical Reactions Analysis

1-Octadecanaminium, N,N,N-trioctadecyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the quaternary ammonium group into tertiary amines under specific conditions.

Substitution: It can undergo nucleophilic substitution reactions where the halide ions are replaced by other nucleophiles.

Common reagents used in these reactions include halides, oxidizing agents like potassium permanganate, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Octadecanaminium, N,N,N-trioctadecyl- is widely used in scientific research due to its surfactant properties. Some of its applications include:

Chemistry: Used as a phase transfer catalyst in various organic reactions.

Biology: Employed in the preparation of liposomes and other lipid-based delivery systems.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form micelles and vesicles.

Industry: Utilized in the formulation of detergents, emulsifiers, and antistatic agents.

Mechanism of Action

The mechanism of action of 1-Octadecanaminium, N,N,N-trioctadecyl- primarily involves its surfactant properties. It reduces the surface tension of aqueous solutions, allowing for the formation of micelles and vesicles. These structures can encapsulate hydrophobic molecules, making them useful in drug delivery and other applications. The molecular targets and pathways involved include interactions with lipid bilayers and membrane proteins .

Comparison with Similar Compounds

1-Octadecanaminium, N,N,N-trioctadecyl- can be compared with other quaternary ammonium compounds such as:

1-Octadecanaminium, N,N-dimethyl-N-octadecyl-: Similar in structure but with different alkyl chain lengths, affecting its surfactant properties.

1-Octadecanaminium, N,N,N-tris(2-hydroxyethyl)-: Contains hydroxyl groups, making it more hydrophilic and suitable for different applications.

1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate: Contains a thiocyanate group, which can impart different chemical reactivity and applications.

Each of these compounds has unique properties that make them suitable for specific applications, highlighting the versatility of quaternary ammonium compounds in various fields .